Cas no 899993-12-5 (3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide)
3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-[[2,4-dimethyl-5-[methyl(methylsulfonyl)amino]phenyl]sulfonylamino]-N-phenylpropanamide
- 3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide
-
- Inchi: 1S/C19H25N3O5S2/c1-14-12-15(2)18(13-17(14)22(3)28(4,24)25)29(26,27)20-11-10-19(23)21-16-8-6-5-7-9-16/h5-9,12-13,20H,10-11H2,1-4H3,(H,21,23)
- InChI Key: GNBOCCZIXKLRDI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1)(=O)CCNS(C1=CC(N(C)S(C)(=O)=O)=C(C)C=C1C)(=O)=O
3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3142-0061-1mg |
3-[2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido]-N-phenylpropanamide |
899993-12-5 | 90%+ | 1mg |
$54.0 | 2023-07-05 |
3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide
Introduction to 3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide (CAS No. 899993-12-5)
3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide (CAS No. 899993-12-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzenesulfonamido group, a dimethyl substituent, and an N-methylmethanesulfonamido moiety. These functional groups contribute to the compound's potential biological activities and pharmacological properties.
The benzenesulfonamido group is a common structural motif in many pharmaceuticals, particularly in drugs designed to target specific enzymes or receptors. The presence of this group can enhance the compound's solubility and bioavailability, making it more suitable for therapeutic applications. Additionally, the dimethyl substituent can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.
The N-methylmethanesulfonamido moiety is another key feature of this compound. This functional group has been shown to play a significant role in modulating the compound's interactions with biological targets. Recent studies have demonstrated that compounds containing this moiety exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the development of new therapeutic agents.
In terms of its chemical synthesis, 3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide can be synthesized through a series of well-defined steps. The synthesis typically involves the reaction of a benzenesulfonyl chloride with an appropriate amine to form the benzenesulfonamido group, followed by the introduction of the dimethyl and N-methylmethanesulfonamido substituents through subsequent reactions. The final step involves coupling with a phenylpropanamide derivative to obtain the desired product.
Recent research has focused on evaluating the biological activities of 3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess analgesic properties by modulating pain pathways in animal models.
The potential therapeutic applications of 3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide are diverse and promising. Its anti-inflammatory and analgesic properties make it a potential candidate for treating conditions such as osteoarthritis, rheumatoid arthritis, and chronic pain syndromes. Furthermore, preliminary studies have suggested that this compound may also have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases like Alzheimer's disease.
In conclusion, 3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide (CAS No. 899993-12-5) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for its development as a novel pharmaceutical agent.
899993-12-5 (3-2,4-dimethyl-5-(N-methylmethanesulfonamido)benzenesulfonamido-N-phenylpropanamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)